Garenoxacin mesylate hydrate Garenoxacin mesylate hydrate Garenoxacin mesylate [USAN] is a novel oral des-fluoro quinolone with potent antimicrobial activity against common respiratory pathogens, including resistant strains and Gram-positive and Gram-negative bacterial infections.
Brand Name: Vulcanchem
CAS No.: 223652-90-2
VCID: VC0528715
InChI: InChI=1S/C23H20F2N2O4.CH4O3S.H2O/c1-11-15-5-2-12(8-13(15)9-26-11)16-6-7-17-19(21(16)31-23(24)25)27(14-3-4-14)10-18(20(17)28)22(29)30;1-5(2,3)4;/h2,5-8,10-11,14,23,26H,3-4,9H2,1H3,(H,29,30);1H3,(H,2,3,4);1H2/t11-;;/m1../s1
SMILES: CC1C2=C(CN1)C=C(C=C2)C3=C(C4=C(C=C3)C(=O)C(=CN4C5CC5)C(=O)O)OC(F)F.CS(=O)(=O)O.O
Molecular Formula: C24H26F2N2O8S
Molecular Weight: 540.5 g/mol

Garenoxacin mesylate hydrate

CAS No.: 223652-90-2

Cat. No.: VC0528715

Molecular Formula: C24H26F2N2O8S

Molecular Weight: 540.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Garenoxacin mesylate hydrate - 223652-90-2

Specification

Description Garenoxacin mesylate [USAN] is a novel oral des-fluoro quinolone with potent antimicrobial activity against common respiratory pathogens, including resistant strains and Gram-positive and Gram-negative bacterial infections.
CAS No. 223652-90-2
Molecular Formula C24H26F2N2O8S
Molecular Weight 540.5 g/mol
IUPAC Name 1-cyclopropyl-8-(difluoromethoxy)-7-[(1R)-1-methyl-2,3-dihydro-1H-isoindol-5-yl]-4-oxoquinoline-3-carboxylic acid;methanesulfonic acid;hydrate
Standard InChI InChI=1S/C23H20F2N2O4.CH4O3S.H2O/c1-11-15-5-2-12(8-13(15)9-26-11)16-6-7-17-19(21(16)31-23(24)25)27(14-3-4-14)10-18(20(17)28)22(29)30;1-5(2,3)4;/h2,5-8,10-11,14,23,26H,3-4,9H2,1H3,(H,29,30);1H3,(H,2,3,4);1H2/t11-;;/m1../s1
Standard InChI Key IGTHEWGRXUAFKF-NVJADKKVSA-N
Isomeric SMILES C[C@@H]1C2=C(CN1)C=C(C=C2)C3=C(C4=C(C=C3)C(=O)C(=CN4C5CC5)C(=O)O)OC(F)F.CS(=O)(=O)O.O
SMILES CC1C2=C(CN1)C=C(C=C2)C3=C(C4=C(C=C3)C(=O)C(=CN4C5CC5)C(=O)O)OC(F)F.CS(=O)(=O)O.O
Canonical SMILES CC1C2=C(CN1)C=C(C=C2)C3=C(C4=C(C=C3)C(=O)C(=CN4C5CC5)C(=O)O)OC(F)F.CS(=O)(=O)O.O
Appearance Solid powder

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